Cas no 17644-94-9 (1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione)

• Product Name: 1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione
• CAS No: 17644-94-9
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 906437
• PubChem ID: 337368
• Update Time: 2025-04-19

1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-1,4-methanopyridazino[1,2-b]phthalazine-6,11-dione
• 1,4-dihydro-1,4-methano-pyridazino[1,2-b]phthalazine-6,11-dione
• 1,4-Methanopyridazino(1,2-b)phthalazine-6,11-dione, 1,4-dihydro-
• NSC 355139
• SCHEMBL11375722
• DTXSID00938798
• NSC-355139
• Oprea1_129549
• 17644-94-9
• NSC355139
• AKOS004907727
• 1,4-Methanopyridazino[1,2-b]phthalazine-6,11-dione, 1,4-dihydro-

• Inchi： 1S/C13H10N2O2/c16-12-10-3-1-2-4-11(10)13(17)15-9-6-5-8(7-9)14(12)15/h1-6,8-9H,7H2
• InChI Key： JGOODLYRAYGMBT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N2C3C=CC(C3)N21)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 393.9°C at 760 mmHg
• Flash Point: 188.7°C
• Refractive Index: 1.746
• PSA: 40.62
• LogP: 1.21890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines